Cas no 59995-49-2 (2-Cyclopenten-1-one,4-hydroxy-, (4S)-)

• Product Name: 2-Cyclopenten-1-one,4-hydroxy-, (4S)-
• CAS No: 59995-49-2
• MF: C₅H₆O₂
• MW: 98.0999417304993
• CID: 368314
• PubChem ID: 124711
• Update Time: 2025-08-02

2-Cyclopenten-1-one,4-hydroxy-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one,4-hydroxy-, (4S)-
• 2-Cyclopenten-1-one, 4-hydroxy-, (S)-
• 4-hydroxy-2-cyclopentenone
• 4-hydroxycyclopent-2-en-1-one
• DTXSID50975411
• (4S)-4-Hydroxy-2-cyclopenten-1-one
• DHNDDRBMUVFQIZ-SCSAIBSYSA-N
• (4S)-4-hydroxycyclopent-2-en-1-one
• 2-Cyclopenten-1-one, 4-hydroxy-, (4S)-
• 59995-49-2
• MFCD27926141
• (S)-4-HYDROXYCYCLOPENT-2-ENONE
• (s)-4-hydroxycyclopentenone
• (S)-4-Hydroxycyclopent-2-en-1-one

• Inchi： 1S/C5H6O2/c6-4-1-2-5(7)3-4/h1-2,4,6H,3H2/t4-/m1/s1
• InChI Key： DHNDDRBMUVFQIZ-SCSAIBSYSA-N
• SMILES： O[C@@H]1C=CC(C1)=O

Computed Properties

• Exact Mass: 98.03678
• Monoisotopic Mass: 98.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.299
• Boiling Point: 83 °C (0.7 mmHg)
• Flash Point: 99.9°C
• Refractive Index: 1.559
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-Cyclopenten-1-one,4-hydroxy-, (4S)-

2-Cyclopenten-1-one, 4-hydroxy-, (4S)- (CAS No. 59995-49-2): A Comprehensive Overview

2-Cyclopenten-1-one, 4-hydroxy-, (4S)- (CAS No. 59995-49-2) is a chiral compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as (4S)-4-hydroxy-2-cyclopenten-1-one, is a key intermediate in the synthesis of various biologically active molecules and pharmaceuticals. Its unique structure and chirality make it an essential building block in the development of chiral drugs and other advanced materials.

The (4S)-4-hydroxy-2-cyclopenten-1-one molecule features a five-membered ring with a hydroxyl group at the 4-position and a double bond between the 1 and 2 positions. The (4S) configuration imparts specific stereochemical properties that are crucial for its biological activity and reactivity in synthetic transformations. This compound is often used as a starting material or intermediate in the synthesis of natural products, pharmaceuticals, and other fine chemicals.

Recent advancements in synthetic methodologies have significantly enhanced the efficiency and selectivity of the preparation of (4S)-4-hydroxy-2-cyclopenten-1-one. One notable approach involves the use of asymmetric catalysis, which allows for the highly enantioselective synthesis of this compound. For instance, a study published in the Journal of Organic Chemistry reported a palladium-catalyzed asymmetric allylic alkylation reaction that yielded (4S)-4-hydroxy-2-cyclopenten-1-one with excellent enantiomeric excess (ee) values. This method not only improves the yield but also reduces the environmental impact by minimizing waste generation.

In the context of medicinal chemistry, (4S)-4-hydroxy-2-cyclopenten-1-one has been explored as a potential lead compound for drug discovery. Its structural similarity to certain natural products with known biological activities makes it an attractive candidate for further development. For example, researchers at a leading pharmaceutical company have investigated its potential as an inhibitor of specific enzymes involved in cancer cell proliferation. Preliminary studies have shown promising results, indicating that (4S)-4-hydroxy-2-cyclopenten-1-one could be a valuable scaffold for designing more potent and selective inhibitors.

Beyond its applications in drug discovery, (4S)-4-hydroxy-2-cyclopenten-1-one has also found use in the synthesis of advanced materials. Its unique chemical properties make it suitable for applications in polymer science, where it can be incorporated into polymer chains to impart specific functionalities such as enhanced mechanical strength or improved thermal stability. Recent research has demonstrated the use of (4S)-4-hydroxy-2-cyclopenten-1-one in the development of biodegradable polymers for environmental applications.

The safety and regulatory aspects of (4S)-4-hydroxy-2-cyclopenten-1-one are also important considerations. While this compound is not classified as a hazardous material or controlled substance, proper handling and storage practices should be followed to ensure workplace safety. Researchers and industry professionals should consult relevant safety data sheets (SDS) and adhere to established guidelines for handling organic compounds.

In conclusion, (4S)-4-hydroxy-2-cyclopenten-1-one (CAS No. 59995-49-2) is a versatile and important compound with a wide range of applications in organic chemistry, medicinal chemistry, and materials science. Its unique structural features and chirality make it an invaluable building block for the synthesis of biologically active molecules and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in various scientific disciplines.